1'-(2-Chloroacetyl)-1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carbonitrile

• IUPAC Name: 1'-(2-chloroacetyl)-1-methylspiro[2-oxabicyclo[2.1.1]hexane-3,3'-azetidine]-4-carbonitrile
• InChI: InChI=1S/C11H13ClN2O2/c1-9-3-10(4-9,5-13)11(16-9)6-14(7-11)8(15)2-12/h2-4,6-7H2,1H3
• InChI Key: GSXOVVRYIFFULA-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C3(O2)CN(C3)C(=O)CCl)C#N
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol

Description

Bicyclo[2.1.1]hexanes are a class of saturated bridged-bicyclic compounds that are currently under intense investigation as building blocks for pharmaceutical drug design. They are often used as bioisosteres of ortho-substituted benzenes.

Synthesis Analysis

The synthesis of bridge-functionalised species is highly challenging but would open up many new opportunities for molecular design. A photocatalytic cycloaddition reaction provides unified access to bicyclo[2.1.1]hexanes with 11 distinct substitution patterns. Another method involves a stepwise two-electron formal [2+3] cycloaddition between silyl enol ethers and bicyclo[1.1.0]butanes under Lewis acid catalysis.

Molecular Structure Analysis

Bicyclo[2.1.1]hexanes have distinct substitution patterns. Bridge-substituted structures that represent ortho, meta, and polysubstituted benzene bioisosteres can be prepared.

Chemical Reactions Analysis

The synthesis of bicyclo[2.1.1]hexanes often involves reactions such as photocatalytic cycloaddition and formal [2+3] cycloaddition.

Future Directions

The future directions in the research of bicyclo[2.1.1]hexanes involve the development of efficient strategies for streamlined access to these bicycles. The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space.